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Compound of Interest

Compound Name: Isopropyl acrylate

Cat. No.: B3029531 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Isopropyl Acrylate, including operational and disposal plans.

Adherence to these procedural, step-by-step guidelines is critical for minimizing risks and

ensuring regulatory compliance.

Chemical Properties and Hazards
Isopropyl acrylate is a clear, colorless liquid with a characteristic ester-like odor. It is highly

flammable and can cause severe skin burns and eye damage.[1][2] Inhalation may lead to

respiratory irritation, and prolonged exposure can result in more severe health effects.[1][3]

Table 1: Chemical Identification and Physical Properties

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b3029531?utm_src=pdf-interest
https://www.benchchem.com/product/b3029531?utm_src=pdf-body
https://www.benchchem.com/product/b3029531?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropyl-acrylate
https://www.chemicalbook.com/msds/iso-propyl-acrylate.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropyl-acrylate
https://scipoly.com/wp-content/uploads/2020/09/m228-sds-1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 689-12-3 [2][4][5]

Molecular Formula C6H10O2 [1][4][5]

Molecular Weight 114.14 g/mol [1][4][6]

Boiling Point 51-52°C at 103mm Hg [4][5][7]

Density 0.893 g/cm³ [5][7]

Flash Point 22.9°C [7]

Appearance Clear liquid [1]

Odor Ester-like [1]

Storage Temperature 2-8°C, under nitrogen [4][8]

Table 2: GHS Hazard Classification
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Note: GHS classifications can vary based on the concentration and supplier.

Operational Plan: Safe Handling and Storage
A systematic approach to handling and storing Isopropyl Acrylate is crucial to prevent

exposure and accidents.

Engineering Controls
Ventilation: Always handle Isopropyl Acrylate in a well-ventilated area.[2] A chemical fume

hood is required for all operations that may generate vapors or aerosols.[3]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[2]

[3] Use explosion-proof electrical, ventilating, and lighting equipment.[2][9]
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Static Discharge: Take precautionary measures against static discharge.[2] Ground and bond

containers and receiving equipment during transfer.[2][9]

Emergency Equipment: Ensure that an emergency eyewash station and safety shower are

readily accessible in the immediate work area.[10][11]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent skin and eye contact, and inhalation.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Eye and Face Protection

Wear chemical safety goggles and a face shield.

[3][10] Use equipment for eye protection tested

and approved under appropriate government

standards such as NIOSH (US) or EN 166 (EU).

[3]

Skin Protection

Wear impervious, flame-retardant, and antistatic

protective clothing.[3] This includes a lab coat,

and for larger quantities, a chemical-resistant

apron.[11]

Hand Protection

Handle with chemically resistant gloves (e.g.,

nitrile, neoprene).[3][11] Gloves must be

inspected prior to use.[3] Use proper glove

removal technique to avoid skin contact.[3]

Respiratory Protection

If engineering controls are not sufficient to

maintain airborne concentrations below

exposure limits, use a NIOSH-approved

respirator with an appropriate cartridge.[9][11]

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is worn and engineering controls

are functioning correctly. Review the Safety Data Sheet (SDS).
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Dispensing: Use only non-sparking tools.[2] Avoid breathing vapors or mists.[3]

Hygiene: Wash hands thoroughly after handling.[2] Do not eat, drink, or smoke in the work

area.[11]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]

Keep away from heat and sources of ignition.

Store locked up.[2]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[3][9]

Emergency Procedures
Immediate and appropriate action is vital in an emergency.

First Aid Measures
Table 4: First Aid for Isopropyl Acrylate Exposure
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[3][12]

Skin Contact

Immediately take off all contaminated clothing.

Rinse the affected area with plenty of soap and

water for at least 15 minutes.[2][3][12] Seek

medical attention if irritation persists.[3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.[2]

[3] Seek immediate medical attention.[13]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[2][3] Seek immediate medical attention.

[3][12]

Always show the Safety Data Sheet to the attending medical professional.[3]

Spill Response
For small spills (less than 1 gallon) of known materials:

Evacuate and Secure: Evacuate non-essential personnel from the area.[3] Remove all

sources of ignition.[3][9]

Ventilate: Ensure adequate ventilation.[3]

Contain: Use inert absorbent material like sand, vermiculite, or diatomite to dike and contain

the spill.[3] Prevent the spill from entering drains.[3]

Absorb: Cover the spill with the absorbent material, working from the outside in.[14]

Collect: Use non-sparking tools to collect the absorbed material into a suitable, labeled, and

closed container for disposal.[3]
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Decontaminate: Clean the spill area with soap and water.[14]

Report: Report the incident to your supervisor.

For large spills, or spills of unknown materials, evacuate the area and call emergency services.

[15]

Disposal Plan
Proper disposal of Isopropyl Acrylate and contaminated materials is essential to protect the

environment and comply with regulations.

Waste Characterization
Isopropyl Acrylate is considered a hazardous waste due to its flammability and corrosivity. All

materials contaminated with Isopropyl Acrylate, including PPE, absorbent materials, and

empty containers, must also be treated as hazardous waste.[16]

Disposal Procedures
Collection: Collect all Isopropyl Acrylate waste in a designated, properly labeled, and

sealed hazardous waste container.[3][15]

Labeling: The container must be clearly labeled as "Hazardous Waste" and include the

chemical name "Isopropyl Acrylate".

Storage: Store the hazardous waste container in a designated, well-ventilated, and secure

area, away from incompatible materials.

Disposal: Arrange for the disposal of the hazardous waste through a licensed professional

waste disposal service.[3][16] Do not dispose of Isopropyl Acrylate down the drain or in

regular trash.[3]

Contaminated PPE: Contaminated PPE should be placed in a sealed bag and disposed of

as hazardous waste.[16][17] Do not attempt to launder contaminated clothing.[17]

Workflow for Safe Handling of Isopropyl Acrylate
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Workflow for Safe Handling of Isopropyl Acrylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b3029531?utm_src=pdf-body-img
https://www.benchchem.com/product/b3029531?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Isopropyl acrylate | C6H10O2 | CID 12716 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. ISO-PROPYL ACRYLATE - Safety Data Sheet [chemicalbook.com]

3. scipoly.com [scipoly.com]

4. 689-12-3 CAS MSDS (ISO-PROPYL ACRYLATE) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

5. alfa-chemistry.com [alfa-chemistry.com]

6. Isopropyl acrylate (CAS 689-12-3) - Chemical & Physical Properties by Cheméo
[chemeo.com]

7. Isopropyl acrylate | CAS#:689-12-3 | Chemsrc [chemsrc.com]

8. chemscene.com [chemscene.com]

9. medline.com [medline.com]

10. fishersci.com [fishersci.com]

11. spectrumchemical.com [spectrumchemical.com]

12. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

13. ppg.com [ppg.com]

14. 5.4.1.1 Incidental Spill Cleanup Procedures | Environment, Health and Safety
[ehs.cornell.edu]

15. Cleaning up a spill | Compliance and Risk Management [kent.edu]

16. hazmatschool.com [hazmatschool.com]

17. specialty-chemicals.eu [specialty-chemicals.eu]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Isopropyl Acrylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3029531#personal-protective-equipment-for-
handling-isopropyl-acrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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